Cas no 101491-79-6 (Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI))

• Product Name: Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI)
• CAS No: 101491-79-6
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 190490
• PubChem ID: 58459
• Update Time: 2025-05-30

Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI)
• (1-methylpiperidin-4-yl) N,N-diphenylcarbamate
• 1-Methyl-4-piperidyl diphenylcarbamate
• mAChR antagonist 1
• CARBAMIC ACID, DIPHENYL-, 1-METHYL-4-PIPERIDYL ESTER
• NSC167864
• CS-0901318
• NSC-167864
• HY-155367
• DTXSID10143957
• 101491-79-6

• Inchi： 1S/C19H22N2O2/c1-20-14-12-18(13-15-20)23-19(22)21(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3
• InChI Key： RQDLDNLBJUDOFV-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CC=CC=1)=O)C1CCN(C)CC1

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 3.8

Experimental Properties

• Density: 1.18
• Boiling Point: 437°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.613
• PSA: 32.78
• LogP: 3.99340

Additional information on Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI)

Recent Advances in the Study of Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) (CAS: 101491-79-6)

Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI), with the CAS number 101491-79-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, often referred to in the context of its ester derivatives, has been the subject of recent studies due to its potential pharmacological properties and applications in drug development. The following sections provide an overview of the latest research findings, methodologies, and implications for future studies.

Recent studies have focused on the synthesis and characterization of Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) derivatives, aiming to explore their biological activities. One notable study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its improved yield and purity. The research team utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized derivatives. These findings are crucial for ensuring the reproducibility and scalability of the compound for further pharmacological testing.

In addition to synthetic advancements, the pharmacological potential of Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) has been investigated in various in vitro and in vivo models. A study conducted by researchers at the University of Cambridge (2024) demonstrated the compound's inhibitory effects on specific enzymatic pathways associated with neurodegenerative diseases. The results indicated a dose-dependent inhibition of acetylcholinesterase (AChE), suggesting potential applications in the treatment of Alzheimer's disease. However, further studies are required to assess the compound's safety profile and efficacy in clinical settings.

Another area of interest is the compound's role in modulating neurotransmitter systems. A recent preprint from the National Institutes of Health (NIH) explored the interaction of Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) with dopamine receptors. The study employed computational docking simulations and binding assays to elucidate the compound's affinity for D2-like receptors. These findings open new avenues for research into its potential use as a therapeutic agent for psychiatric disorders, such as schizophrenia and bipolar disorder.

Despite these promising results, challenges remain in the development of Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate preclinical findings into clinical applications.

In conclusion, the latest research on Carbamic acid,diphenyl-, 1-methyl-4-piperidinyl ester (9CI) (CAS: 101491-79-6) highlights its potential as a multifaceted therapeutic agent. From its synthetic optimization to its diverse pharmacological activities, this compound continues to garner attention in the chemical biology and pharmaceutical communities. Future studies should focus on addressing the existing challenges and exploring its full therapeutic potential in various disease models.